Cas no 959553-94-7 (3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine)

• Product Name: 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine
• CAS No: 959553-94-7
• MF: C₂₅H₂₀N₂O₆S₂
• MW: 508.566103935242
• CID: 5443426
• PubChem ID: 16028906
• Update Time: 2025-06-20

3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-Amino-5-[(3-methoxyphenyl)amino]-4-(phenylsulfonyl)-2-thienyl]-1,3-benzodioxol-5-ylmethanone
• HMS1891F20
• 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine
• CHEMBL1394122
• 959553-94-7
• (3-amino-5-((3-methoxyphenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(benzo[d][1,3]dioxol-5-yl)methanone
• G613-0002
• [3-amino-5-[(3-methoxyphenyl)amino]-4-(phenylsulfonyl)-2-thienyl](1,3-benzodioxol-5-yl)methanone
• NCGC00132159-01
• F3222-1208
• AKOS002057174
• [3-amino-4-(benzenesulfonyl)-5-(3-methoxyanilino)thiophen-2-yl]-(1,3-benzodioxol-5-yl)methanone

• Inchi： 1S/C25H20N2O6S2/c1-31-17-7-5-6-16(13-17)27-25-24(35(29,30)18-8-3-2-4-9-18)21(26)23(34-25)22(28)15-10-11-19-20(12-15)33-14-32-19/h2-13,27H,14,26H2,1H3
• InChI Key： SXJRZSZNQYSXLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(NC2C=CC=C(C=2)OC)SC(C(C2=CC=C3C(=C2)OCO3)=O)=C1N)(=O)=O

Computed Properties

• Exact Mass: 508.07627871g/mol
• Monoisotopic Mass: 508.07627871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.457±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 783.0±60.0 °C(Predicted)
• pka: -0.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine

Introduction to 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine (CAS No. 959553-94-7)

3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine, a complex organic compound with the CAS number 959553-94-7, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophenes, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine is characterized by a thiophene ring system substituted with a benzenesulfonyl group, a 1,3-benzodioxole carbonyl group, and an N2-substituted 3-methoxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a subject of interest for both academic research and pharmaceutical development.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine possesses significant antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549). The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

The pharmacokinetic properties of 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine have also been investigated. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacological properties and reduce potential side effects.

The synthesis of 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 3-methoxyaniline with 5-formylthiophene followed by subsequent reactions with benzenesulfonyl chloride and 1,3-benzodioxole carboxylic acid. The final product is typically purified using column chromatography or recrystallization techniques.

In conclusion, 3-(benzenesulfonyl)-5-(2H-1,3-benzodioxole-5-carbonyl)-N2-(3-methoxyphenyl)thiophene-2,4-diamine (CAS No. 959553-94-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.